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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium peroxide (SrO₂) is a key inorganic compound utilized in pyrotechnic formulations,

particularly in military tracer munitions and signal flares.[1] Its primary function is to serve as

both a potent oxidizing agent and a red colorant.[1] When ignited, it decomposes to release

oxygen, which sustains the combustion of the pyrotechnic mixture, while the strontium atoms

impart a brilliant red color to the flame.[2] This dual role makes it a highly efficient component in

applications requiring visible tracing of projectiles or intense red light for signaling purposes.

These application notes provide a comprehensive overview of the role and use of strontium
peroxide in such pyrotechnic systems. Detailed experimental protocols for the preparation,

characterization, and performance evaluation of strontium peroxide-based compositions are

presented to guide researchers in this field.

Physicochemical Properties of Strontium Peroxide
A summary of the key physical and chemical properties of strontium peroxide relevant to its

pyrotechnic applications is provided in the table below.
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Property Value Reference

Chemical Formula SrO₂ [1]

Molar Mass 119.619 g/mol [1]

Appearance White, odorless powder [1]

Density (anhydrous) 4.56 g/cm³ [1]

Decomposition Temperature 215 °C (419 °F; 488 K) [1]

Decomposition Products
Strontium oxide (SrO) and

Oxygen (O₂)
[1]

Solubility in Water
Slightly soluble, decomposes

slowly
[3]

Role in Tracer Munitions and Flares
In tracer munitions and flares, strontium peroxide serves two critical functions:

Oxidizer: Strontium peroxide is a strong oxidizing agent, meaning it readily donates oxygen

to the fuel in the pyrotechnic composition. This property is essential for a sustained and

energetic combustion reaction, which is necessary to produce a bright and long-lasting trace

or flare.[1]

Colorant: Upon combustion, the strontium atoms are excited to higher energy states. As they

return to their ground state, they emit light at specific wavelengths, resulting in a

characteristic brilliant red color.[2] The quality and intensity of this red color can be enhanced

by the presence of a chlorine donor in the composition, which facilitates the formation of the

emitting species strontium monochloride (SrCl).

Chemical Reaction and Color Production Pathway
The primary chemical reaction involving strontium peroxide in a pyrotechnic composition is its

thermal decomposition. This is followed by the excitation of strontium species in the flame,

leading to the emission of red light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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